2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene
Overview
Description
“2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene” is a chemical compound. Unfortunately, there is limited information available about this specific compound . It seems to be related to the class of compounds known as chalcones , which are part of the flavonoid class of phenolic compounds .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a variety of mono- and dimethoxyarene derivatives have been synthesized from commercially available fluoroarenes via nucleophilic aromatic substitution with sodium methoxide . This reaction provided good to excellent yields of the desired methoxylated products .Scientific Research Applications
Suzuki–Miyaura Coupling
This compound can be used in Suzuki–Miyaura (SM) cross-coupling reactions . SM coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Synthesis of Chalcone Derivatives
2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene can be used in the synthesis of chalcone derivatives . Chalcones are flavonoid-type phenolic phytochemicals, often referred to as ‘open-chain flavonoids’, and biosynthesized via the shikimate pathway . Many synthetic analogs of chalcones possess similar bioactivities as their natural counterparts, but often with an enhanced potency and reduced toxicity .
Anticancer Research
Synthetic chalcones, including those derived from 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene, have been studied for their effects on the cell cycle of the human erythroleukemic cell line K562 . It was observed that these chalcones acted as inhibitors of the cell cycle .
Anti-inflammatory Research
Chalcones, including those synthesized from 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene, have potential anti-inflammatory properties . This makes them valuable for research into new treatments for inflammatory diseases .
Antimicrobial Research
Chalcones synthesized from 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene may also have antimicrobial properties . This makes them useful in the development of new antimicrobial agents .
Antioxidant Research
Chalcones, including those derived from 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene, have potential antioxidant properties . This makes them valuable for research into oxidative stress and related diseases .
Antiparasitic Research
Chalcones synthesized from 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene may also have antiparasitic properties . This makes them useful in the development of new antiparasitic agents .
Cross-Coupling Reactions
2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene can be used in various cross-coupling reactions . These reactions are fundamental in the synthesis of complex organic molecules .
properties
IUPAC Name |
1-(3-chlorobut-3-enyl)-2,3-dimethoxybenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClO2/c1-9(13)7-8-10-5-4-6-11(14-2)12(10)15-3/h4-6H,1,7-8H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRVVNDZDQLAADR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)CCC(=C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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